Dimethyl-(1H-pyrrolo[2,3-b]pyridin-5-ylmethyl)-amine
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Overview
Description
1H-Pyrrolo[2,3-b]pyridine derivatives are a class of compounds that have shown potent activities against FGFR1, 2, and 3 . They play an essential role in various types of tumors, making them an attractive strategy for cancer therapy .
Synthesis Analysis
The synthesis of 1H-Pyrrolo[2,3-b]pyridine derivatives involves a structure-based design strategy . The 1H-Pyrrolo[2,3-b]pyridine motif is kept as a hinge binder during the synthesis .Molecular Structure Analysis
The molecular structure of 1H-Pyrrolo[2,3-b]pyridine derivatives is complex and involves various functional groups . The exact structure would depend on the specific derivative being analyzed.Mechanism of Action
Future Directions
Properties
CAS No. |
849067-91-0 |
---|---|
Molecular Formula |
C10H13N3 |
Molecular Weight |
175.23 g/mol |
IUPAC Name |
N,N-dimethyl-1-(1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine |
InChI |
InChI=1S/C10H13N3/c1-13(2)7-8-5-9-3-4-11-10(9)12-6-8/h3-6H,7H2,1-2H3,(H,11,12) |
InChI Key |
RVVQNFPETUFYNU-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CC1=CN=C2C(=C1)C=CN2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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